Cas no 2369-34-8 (2,4-dibromo-5-fluorophenol)

• Product Name: 2,4-dibromo-5-fluorophenol
• CAS No: 2369-34-8
• MF: C₆H₃Br₂FO
• MW: 269.893823862076
• MDL: MFCD15527397
• CID: 1011487
• PubChem ID: 53416160
• Update Time: 2025-08-03

2,4-dibromo-5-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2,4-dibromo-5-fluorophenol
• 2,5-dibromo-5-fluorophenol
• 2,4-Dibrom-5-fluor-phenol
• 2,4-dibromo-5-fluoro-phenol
• 3-Fluoro-4,6-dibromophenol
• 5-Fluor-2.4-dibrom-1-hydroxy-benzol
• D87887
• CS-0193294
• DB-216680
• MFCD15527397
• 2369-34-8
• CAA36934

• MDL： MFCD15527397
• Inchi： 1S/C6H3Br2FO/c7-3-1-4(8)6(10)2-5(3)9/h1-2,10H
• InChI Key： KTTZXTFQYDAFOQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1O)F)Br

Computed Properties

• Exact Mass: 267.85300
• Monoisotopic Mass: 267.85347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.05630

Additional information on 2,4-dibromo-5-fluorophenol

2,4-Dibromo-5-fluorophenol (CAS NO 2369-34-8)

The compound 2,4-dibromo-5-fluorophenol, also known by its CAS registry number 2369-34-8, is a fluorinated phenolic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of brominated aromatic compounds, which are known for their diverse reactivity and stability.

Chemically, 2,4-dibromo-5-fluorophenol features a phenol ring with two bromine substituents at positions 2 and 4, and a fluorine atom at position 5. This arrangement creates a highly functionalized aromatic system that exhibits interesting electronic properties due to the presence of halogen atoms. The combination of fluorine and bromine substituents introduces both electron-withdrawing and electron-donating effects, making this compound a valuable subject for studying aromatic chemistry and its applications in pharmaceuticals.

Recent studies have highlighted the potential of 2,4-dibromo-5-fluorophenol in drug discovery. Its unique electronic properties make it a promising candidate for designing bioactive molecules with specific pharmacological profiles. Researchers have explored its use as an intermediate in the synthesis of more complex compounds, including those targeting enzymes and receptors involved in diseases such as cancer and inflammation.

One of the key advantages of 2,4-dibromo-5-fluorophenol is its stability under various reaction conditions. This makes it a reliable building block for constructing more intricate chemical entities. For instance, it has been utilized in the synthesis of fluorinated aromatic compounds, which are known for their resistance to degradation and ability to act as efficient electron acceptors.

Moreover, 2,4-dibromo-5-fluorophenol has shown potential in materials science. Its electronic properties suggest applications in organic electronics, such as in the development of semiconducting materials or sensors. The presence of halogen atoms enhances its ability to participate in π-conjugation, which is crucial for many electronic applications.

Research into 2,4-dibromo-5-fluorophenol has also focused on its environmental impact. As a fluorinated compound, it raises questions about its biodegradability and potential accumulation in ecosystems. However, its stability also makes it a candidate for use in long-lasting materials or as a component in environmentally friendly products.

In summary, 2,4-dibromo-5-fluorophenol (CAS NO 2369-34-8) is a versatile compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique combination of functional groups positions it as a valuable tool for researchers seeking to develop innovative chemical solutions.